Cas no 2757916-62-2 (2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid)

• Product Name: 2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid
• CAS No: 2757916-62-2
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5827357
• PubChem ID: 165762533
• Update Time: 2025-10-29

2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamidobicyclo[3.1.0]hexane-6-carboxylic acid
• EN300-37101396
• 2757916-62-2
• 2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid

• Inchi： 1S/C9H13NO3/c1-4(11)10-6-3-2-5-7(6)8(5)9(12)13/h5-8H,2-3H2,1H3,(H,10,11)(H,12,13)
• InChI Key： UBMDGVJGGISUNR-UHFFFAOYSA-N
• SMILES： OC(C1C2CCC(C21)NC(C)=O)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid

Comprehensive Overview of 2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2757916-62-2)

2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2757916-62-2) is a bicyclic organic compound with a unique structural framework, combining an acetamido group and a carboxylic acid functionality. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Its bicyclo[3.1.0]hexane core structure offers rigidity and stereochemical complexity, making it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for 2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid has surged, driven by its relevance in peptide mimetics and small-molecule inhibitors. Researchers are particularly interested in its role as a conformationally constrained amino acid, which can enhance the stability and bioavailability of peptide-based drugs. This aligns with the growing trend of targeted drug delivery and precision medicine, where compounds like this are pivotal for optimizing therapeutic efficacy.

The synthesis of 2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid involves multi-step organic transformations, often starting from readily available precursors. Key steps include cycloaddition reactions to form the bicyclic core, followed by selective functionalization to introduce the acetamido and carboxylic acid groups. Advanced techniques such as asymmetric catalysis and green chemistry approaches are increasingly employed to improve yield and sustainability, reflecting the industry's shift toward environmentally friendly synthesis.

From a pharmacological perspective, 2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid exhibits promising properties as a bioisostere for natural amino acids. Its rigid structure can mimic the spatial orientation of peptide bonds, making it useful in designing enzyme inhibitors and receptor modulators. This has implications for treating diseases such as cancer, neurodegenerative disorders, and metabolic syndromes, where precise molecular interactions are critical.

The compound's CAS No. 2757916-62-2 is frequently searched in academic and industrial databases, highlighting its importance in medicinal chemistry. Users often inquire about its physicochemical properties, such as solubility, melting point, and stability under various conditions. Additionally, questions about its synthetic routes, scalability, and commercial availability are common, underscoring the need for detailed technical data.

In the context of AI-driven drug discovery, 2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid serves as a case study for computational modeling and virtual screening. Researchers leverage machine learning algorithms to predict its interactions with biological targets, accelerating the identification of lead compounds. This intersection of chemistry and artificial intelligence is a hot topic, with many seeking insights into how such tools can streamline R&D processes.

Quality control and analytical characterization of 2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid are essential for ensuring its suitability in pharmaceutical applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify purity and structural integrity. These methods are critical for meeting regulatory standards, particularly in GMP-compliant manufacturing environments.

Looking ahead, the potential of 2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid extends beyond traditional drug development. Its application in bioconjugation and proteolysis-targeting chimeras (PROTACs) is an emerging area of interest. These innovative strategies aim to degrade disease-causing proteins, offering new avenues for treating previously undruggable targets. As such, this compound exemplifies the convergence of chemical innovation and therapeutic advancement.

In summary, 2-Acetamidobicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2757916-62-2) is a versatile and highly studied molecule with broad implications in modern chemistry and medicine. Its unique structure, coupled with its applicability in cutting-edge research, positions it as a key player in the ongoing evolution of drug design and biomolecular engineering. For researchers and industry professionals, understanding its properties and potential is essential for harnessing its full capabilities.